N-(3,4-difluorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide

Specification

• CAS No.: 872609-20-6
• Molecular Formula: C24H18F2N2O5
• Molecular Weight: 452.414
• IUPAC Name: N-(3,4-difluorophenyl)-3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• Standard InChI: InChI=1S/C24H18F2N2O5/c1-31-19-9-5-7-15(21(19)32-2)23(29)28-20-14-6-3-4-8-18(14)33-22(20)24(30)27-13-10-11-16(25)17(26)12-13/h3-12H,1-2H3,(H,27,30)(H,28,29)
• Standard InChI Key: ZQNHCIUETSIQMM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=C(C=C4)F)F

Introduction

Chemical Formula and Molecular Weight

While the exact chemical formula and molecular weight of N-(3,4-difluorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide are not specified in the search results, compounds in this class typically have a complex structure involving benzofuran rings, amide linkages, and fluorinated aromatic rings. For comparison, a similar compound, N-(3,4-difluorophenyl)-3-(3,4-dimethoxybenzamido)-1-benzofuran-2-carboxamide, has a molecular weight of approximately 452.4 g/mol and a molecular formula of C24H18F2N2O5.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the benzofuran core, introduction of the amide linkage, and incorporation of fluorinated and methoxy-substituted aromatic rings. Specific synthesis routes may vary based on the availability of starting materials and desired yields.

N-(2,4-difluorophenyl)-3,4-dimethoxybenzamide

• Molecular Formula: C15H13F2NO3

• Molecular Weight: 293.26 g/mol

• Properties: This compound lacks the benzofuran moiety but shares similarities in the fluorinated and methoxy-substituted aromatic rings.

3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide

• Molecular Formula: C26H23FN2O5

• Molecular Weight: 462.5 g/mol

• Properties: This compound includes a benzofuran core and amide linkages but differs in the substitution pattern.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features
N-(2,4-difluorophenyl)-3,4-dimethoxybenzamide	C15H13F2NO3	293.26	Fluorinated and methoxy-substituted aromatic rings
3-(3,4-diethoxybenzamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide	C26H23FN2O5	462.5	Benzofuran core, amide linkages, fluorinated aromatic ring
N-(3,4-difluorophenyl)-3-(3,4-dimethoxybenzamido)-1-benzofuran-2-carboxamide	C24H18F2N2O5	452.4	Benzofuran core, fluorinated and methoxy-substituted aromatic rings

This table highlights the structural diversity and molecular properties of compounds related to N-(3,4-difluorophenyl)-3-(2,3-dimethoxybenzamido)-1-benzofuran-2-carboxamide, providing a basis for further investigation.